Cas no 1194-71-4 (4(1H)-Pyrimidinone,2,3-dihydro-1,3-dimethyl-2-thioxo-)

• Product name: 4(1H)-Pyrimidinone,2,3-dihydro-1,3-dimethyl-2-thioxo-
• CAS No: 1194-71-4
• MF: C₆H₈N₂OS
• MW: 156.20552
• CID: 217427
• PubChem ID: 136932

4(1H)-Pyrimidinone,2,3-dihydro-1,3-dimethyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,2,3-dihydro-1,3-dimethyl-2-thioxo-
• 1,3-dimethyl-2-sulfanylidenepyrimidin-4-one
• 1,3-Dimethyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• SCHEMBL17271399
• DTXSID50152447
• 1194-71-4
• 1H,3H-Pyrimidine-4-one-2-thione, 1,3-dimethyl-

• Inchi： InChI=1S/C6H8N2OS/c1-7-4-3-5(9)8(2)6(7)10/h3-4H,1-2H3
• InChI Key： KKGQZFFYBBQLKI-UHFFFAOYSA-N
• SMILES： CN1C=CC(=O)N(C)C1=S

Computed Properties

• Exact Mass: 156.03584
• Monoisotopic Mass: 156.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų
• XLogP3: 0.1

Experimental Properties

• Density: 1.32
• Boiling Point: 219.6°Cat760mmHg
• Flash Point: 86.6°C
• Refractive Index: 1.641
• PSA: 23.55